Cas no 31329-63-2 (Isoxazole,4-iodo-5-phenyl-)

• Product Name: Isoxazole,4-iodo-5-phenyl-
• CAS No: 31329-63-2
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 298633
• PubChem ID: 29946202
• Update Time: 2025-04-19

Isoxazole,4-iodo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-iodo-5-phenyl-
• 4-IODO-5-PHENYLISOXAZOLE
• 4-iodo-5-phenyl-1,2-oxazole
• 31329-63-2
• DTXSID70652378

• Inchi： 1S/C9H6INO/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h1-6H
• InChI Key： WOXIDHXRACCFIT-UHFFFAOYSA-N
• SMILES： IC1C=NOC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.94898
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03